Cas no 516-38-1 (a-Cortol)

• Product Name: a-Cortol
• CAS No: 516-38-1
• MF: C₂₁H₃₆O₅
• MW: 368.50754737854
• CID: 370106
• PubChem ID: 246873
• Update Time: 2025-04-19

a-Cortol Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,11,17,20,21-pentol,(3a,5b,11b,20S)-
• α-Cortol
• 3.α.,11.β.,17,20.α.,21-Pentahydroxypregnane
• 5B-PREGNAN-3A,11A,17A,20A,21-PENTOL
• 17-(1,2-dihydroxyethyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol
• 5BETA-PREGNAN-3ALPHA,11ALPHA,17ALPHA,20ALPHA,21-PENTOL
• A-cortol crystalline
• CORTOL
• 3alpha,11beta,17,20alpha,21-Pentahydroxypregnane
• .alpha.-Cortol
• Pregnane-3,11,17,20,21-pentol, (3alpha,5beta,11beta,20S)-
• 20alpha-Cortol
• alpha-cortol
• NSC 60459
• 516-38-1
• CHEBI:3898
• 20.alpha.-Cortol
• 5beta-pregnane-3alpha, 11beta ,17, 20S, 21-pentol
• CHEMBL1908046
• DTXSID90862093
• 3.alpha.,11.beta.,17,20.alpha.,21-Pentahydroxypregnane
• C05482
• NSC-60459
• NSC60459
• 5IHL40EHNB
• 5.beta.-Pregnane-3.alpha.,17,20.alpha.,21-pentol
• (3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol
• Q27106232
• UNII-5IHL40EHNB
• a-cortol
• .ALPHA.-CORTOL [MI]
• Pregnane-3,11,17,20,21-pentol, (3.alpha.,5.beta.,11.beta.,20S)-
• Pregnane-3,17,20,21-pentol, (3.alpha.,5.beta.,11.beta.,20S)-
• NS00121292
• 3.alpha.,17,20.alpha.,21-Pentahydroxypregnane
• SCHEMBL607309
• 5beta-Pregnane-3alpha,11beta,17,20,21-pentol
• 5beta-Pregnane-3alpha,11beta,17,20alpha,21-pentol
• a-Cortol

• Inchi： 1S/C21H36O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-18,22-26H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17+,18-,19+,20+,21+/m1/s1
• InChI Key： FFPUNPBUZDTHJI-XPOJVAQCSA-N
• SMILES： O[C@]1([C@H](CO)O)CC[C@H]2[C@@H]3CC[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)O

Computed Properties

• Exact Mass: 368.25600
• Monoisotopic Mass: 368.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.252
• Melting Point: 250.5～254℃
• Boiling Point: 564.5°Cat760mmHg
• Flash Point: 255°C
• Refractive Index: 1.586            
• PSA: 101.15000
• LogP: 1.44510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids